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Chlorobutanol: Key Chemical & Stability Data

The table below consolidates essential information for handling chlorobutanol in a research and

development context.

Property Specification / Value Technical Implications

IUPAC Name 1,1,1-Trichloro-2-methylpropan-2-ol [1] Precise chemical identification.

Chemical C4H7CI30 [1] Molecular weight: 177.45 g-mol—1.

Formula

Form & Odor White, volatile solid; camphor-like odor [1] Aids in visual and olfactory
identification.

Melting Point 95-99 °C (203-210 °F; 368-372 K) [1] Critical: Solid may melt in boiling
water baths (~100°C), changing
physical state.

Boiling Point 167 °C (333 °F; 440 K) [1] Compound will likely volatilize

significantly at boiling water
temperatures.
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Property Specification / Value Technical Implications
Aqueous Slightly soluble[vague] [1] Formulation may require solubilizers
Solubility (e.g., polysorbate 80 [2]).
Stability & Used as a preservative at 0.5% Stability in boiling water is expected
Preservation concentration; retains antimicrobial activity at  to be low. Hydrolysis of

0.05% in water. Can be degraded by heat trichloromethyl group is a likely

and alkaline conditions [1] [2]. degradation pathway.

Proposed Experimental Protocol: Assessing Hydrolytic
Stability

To fill the data gap, here is a detailed methodology you can use to investigate chlorobutanel's stability under

heated and aqueous conditions.

1. Objective: To determine the degradation kinetics of chlorobutanel in aqueous solution when exposed to

boiling water (100°C).

2. Experimental Workflow: The following diagram outlines the key stages of this stability assessment

protocol:
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3. Materials:

¢ Analytical Standard: Chlorobutanol (=98% purity).

¢ Solvents & Buffers: High-purity water (HPLC grade), buffers for a range of pH values (e.g.,
phosphate, citrate).

e Lab Equipment: Heating block or water bath, analytical balance, HPLC system with UV detector,
volumetric flasks, vials.

4. Detailed Methodology:

¢ Solution Preparation: Prepare a stock solution of chlorobutanol in a suitable organic solvent (e.g.,
methanol) for spiking. Then, create a series of aqueous buffered solutions at different pH levels.
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Spike these solutions with the stock to achieve the desired final concentration (e.g., 0.5 mg/mL).
e Forced Degradation (Heating): Aliquot each pH-buffered solution into sealed HPLC vials or
ampoules. Place these vessels in a boiling water bath (100°C) to initiate degradation.
¢ Sampling: Remove samples in triplicate at predetermined time points (e.g., 0, 15, 30, 60, 120
minutes). Immediately cool the samples in an ice-water bath to quench the reaction.
e Analysis:
o Analytical Technique: Use Reverse-Phase High-Performance Liquid Chromatography (RP-
HPLC) with a C18 column.
o Mobile Phase: A mixture of acetonitrile and water or a phosphate buffer is typical.
o Detection: UV detection at an appropriate wavelength (needs literature verification, e.g., 210-
230 nm).
o Data Calculation: Plot the remaining concentration of chlorobutanol (from peak area) versus
time for each pH condition. Use this data to determine the degradation rate constant and half-
life.

Troubleshooting & FAQs

This section addresses potential issues based on known properties and standard lab practice.

Q1: Why did my chlerebutanol solution become cloudy or form a precipitate upon heating? A: This is
likely due to the compound's limited aqueous solubility and its high melting point (95-99°C) [1]. Heating can

cause the dissolved chlerobutanol to exceed its solubility limit and precipitate upon cooling.

Q2: I suspect significant volatilization of my compound during heating. How can I prevent this? A:
Chlorobutanol is volatile, especially near its boiling point (167°C) [1]. To minimize loss, ensure all vessels
(e.g., HPLC vials) are tightly sealed with crimp caps or similar during the heating step. Using ampoules that

are sealed after purging with an inert gas is the most effective method.

Q3: What are the expected degradation products, and how can I identify them? A: The primary
pathway is hydrolysis, leading to the loss of chloride ions and the formation of 2-hydroxyisobutyric acid [1].

Analysis can include:

e HPLC-MS: To identify and characterize degradation products based on their mass.
¢ lon Chromatography: To monitor the release of chloride ions over time, which serves as a direct
indicator of hydrolysis.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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